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Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

Get Quote

The table below summarizes the key identified properties of Tricyclamol Chloride (CAS # 3818-88-0).

Property Value

CAS Number 3818-88-0 [1] [2] [3]

Melting Point 226-227 °C (decomp) [3]

Molecular Formula C₂₀H₃₂ClNO [1] [4] or C₂₀H₃₂NO.Cl [2] [3] [5]

Molecular Weight 337.932 - 338.935 g/mol [1] [2] [3]

IUPAC Name 1-cyclohexyl-3-(1-methylpyrrolidin-1-ium-1-yl)-1-phenylpropan-1-ol; chloride [4]

Synthesis Protocol

The primary literature for the synthesis of Tricyclamol is a 1954 patent (US2826590A) [6]. The following

methodology is adapted from it.

Step 1: Preparation of the Grignard Reagent. Cyclohexylmagnesium bromide is prepared by
reacting cyclohexyl bromide with magnesium turnings in a dry ether solvent, typically diethyl ether or

2-butanone [6].
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Step 2: Grignard Reaction. A solution of 1-(3-chloropropanoyl)benzene in an ether solvent is slowly

added to the prepared cyclohexylmagnesium bromide Grignard reagent with cooling and stirring. The
reaction mixture is then refluxed for several hours [6].

Step 3: Quenching and Isolation. After reflux, the reaction mixture is cooled and cautiously
decomposed by adding it to a cold, diluted aqueous acid (e.g., hydrochloric acid) or a saturated

aqueous solution of ammonium chloride. The organic layer is separated [6].
Step 4: Quaternary Ammonium Salt Formation. The intermediate product, 3-chloro-1-cyclohexyl-1-

phenylpropan-1-ol, is reacted with N-methylpyrrolidine. This reaction is typically carried out by heating
the components, often in a polar solvent like acetone, to form the final quaternary ammonium salt,

Tricyclamol chloride [6].
Step 5: Purification. The crude product can be purified through recrystallization from a suitable

solvent [6].

The following diagram illustrates this synthesis workflow:
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Synthesis of Tricyclamol Chloride involves a Grignard reaction and quaternization [6].

Pharmacology and Biochemistry
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Tricyclamol chloride, also known and marketed as Procyclidine hydrochloride, has the following known

pharmacological profile [7] [8]:

Mechanism of Action: It is a muscarinic receptor antagonist (anticholinergic agent) [7] [8].
Secondary Activity: It also possesses properties of an N-methyl-D-aspartate (NMDA) receptor
antagonist [8].
Therapeutic Use: It is used in the treatment of Parkinson's disease and drug-induced
extrapyramidal disorders [7] [8]. Its ability to cross the blood-brain barrier is crucial for its central
nervous system effects [7].

The diagram below outlines this core pharmacological mechanism:

Tricyclamol Chloride

Muscarinic Receptor
(Acetylcholine M1)Antagonizes

NMDA Receptor

Antagonizes

Anticholinergic Effect

NMDA Antagonism

Therapeutic Use:
Parkinson's Disease

Drug-induced Extrapyramidal Disorders

Click to download full resolution via product page

Tricyclamol chloride acts as a muscarinic and NMDA receptor antagonist [7] [8].

Detailed Synthesis Notes from Patent

Solvents: The patent specifies the use of diethyl ether or 2-butanone as suitable solvents for the
Grignard reaction [6].

Quenching: The decomposed reaction mixture can be acidified with hydrochloric acid, after which
the product may separate as an oil that crystallizes upon cooling and stirring [6].

Intermediate: The key intermediate, 3-chloro-1-cyclohexyl-1-phenylpropan-1-ol, can be purified
via distillation under reduced pressure [6].

Final Step: The formation of the quaternary ammonium salt (Tricyclamol chloride) from the
intermediate and N-methylpyrrolidine can be achieved by heating in a solvent like acetone in a

sealed tube or under reflux at atmospheric pressure [6].

Information Gaps and Further Research
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Based on the search results, the following detailed information is not publicly available and would likely

require access to specialized scientific databases or primary literature not located in this search:

Detailed signaling pathways affected by Tricyclamol chloride.
Comprehensive pharmacokinetic data (ADME - Absorption, Distribution, Metabolism, Excretion).

Full toxicological profile and detailed pre-clinical study protocols.
Clinical trial protocols and exhaustive safety data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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